Cas no 2228689-22-1 (1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol)
1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol Chemical and Physical Properties
Names and Identifiers
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- 1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol
- 2228689-22-1
- [1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol
- EN300-1982152
-
- Inchi: 1S/C11H14ClNO/c1-10(2)6-11(10,7-14)8-3-4-9(12)13-5-8/h3-5,14H,6-7H2,1-2H3
- InChI Key: LNDABLWARJPRSL-UHFFFAOYSA-N
- SMILES: ClC1=CC=C(C=N1)C1(CO)CC1(C)C
Computed Properties
- Exact Mass: 211.0763918g/mol
- Monoisotopic Mass: 211.0763918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 231
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 33.1Ų
1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1982152-1g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 1g |
$1429.0 | 2023-09-16 | ||
| Enamine | EN300-1982152-5g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 5g |
$4143.0 | 2023-09-16 | ||
| Enamine | EN300-1982152-10g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 10g |
$6144.0 | 2023-09-16 | ||
| Enamine | EN300-1982152-0.05g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 0.05g |
$1200.0 | 2023-09-16 | ||
| Enamine | EN300-1982152-0.1g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 0.1g |
$1257.0 | 2023-09-16 | ||
| Enamine | EN300-1982152-0.25g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 0.25g |
$1315.0 | 2023-09-16 | ||
| Enamine | EN300-1982152-0.5g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 0.5g |
$1372.0 | 2023-09-16 | ||
| Enamine | EN300-1982152-1.0g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 1g |
$1429.0 | 2023-05-31 | ||
| Enamine | EN300-1982152-2.5g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 2.5g |
$2800.0 | 2023-09-16 | ||
| Enamine | EN300-1982152-5.0g |
[1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropyl]methanol |
2228689-22-1 | 5g |
$4143.0 | 2023-05-31 |
1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol Related Literature
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Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
Additional information on 1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol
Recent Advances in the Study of 1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228689-22-1)
The compound 1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228689-22-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique cyclopropylmethanol structure and chloropyridinyl moiety, has shown promising potential in various applications, including agrochemicals and medicinal chemistry. Recent studies have focused on its synthesis, biological activity, and potential therapeutic uses, making it a subject of intense scientific inquiry.
One of the key areas of research has been the optimization of synthetic routes for 1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol. A study published in the *Journal of Organic Chemistry* (2023) detailed a novel catalytic asymmetric synthesis method, which significantly improved the yield and enantiomeric purity of the compound. This advancement is critical for scaling up production and ensuring the consistency of the compound for further biological testing and potential commercial applications.
In the realm of agrochemicals, 1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol has been investigated as a potential insecticide. Research conducted by the *Pesticide Biochemistry and Physiology* group (2024) demonstrated its efficacy against a range of agricultural pests, including aphids and whiteflies. The compound's mode of action appears to involve the disruption of nicotinic acetylcholine receptors in insects, a mechanism shared with other neonicotinoid insecticides. However, preliminary data suggest that it may have a reduced environmental impact compared to traditional neonicotinoids, sparking interest in its development as a more sustainable pest control solution.
Beyond its agrochemical applications, recent studies have explored the medicinal potential of 1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol. A 2024 study in *Bioorganic & Medicinal Chemistry Letters* reported its activity as a modulator of certain neurotransmitter receptors in the central nervous system. This finding opens up possibilities for its use in neurological disorders, although further in vivo studies are required to validate these effects and assess any potential side effects.
Despite these promising developments, challenges remain in the research and development of 1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through comprehensive preclinical studies. Additionally, the environmental fate and ecotoxicological profile of the compound must be thoroughly evaluated to ensure its safety for widespread use.
In conclusion, 1-(6-chloropyridin-3-yl)-2,2-dimethylcyclopropylmethanol (CAS: 2228689-22-1) represents a versatile and promising compound with applications spanning agrochemicals and pharmaceuticals. Recent advancements in its synthesis and understanding of its biological activities highlight its potential, but further research is essential to fully realize its benefits and address existing challenges. Continued interdisciplinary collaboration will be key to unlocking the full potential of this intriguing molecule.
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